Cas no 1250404-82-0 ((4-chloro-3-fluorophenyl)methanesulfonyl chloride)

(4-Chloro-3-fluorophenyl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its key advantages include high reactivity due to the electron-withdrawing chloro and fluoro substituents on the phenyl ring, which enhance the electrophilicity of the sulfonyl chloride group. This compound is valuable in pharmaceutical and agrochemical research for introducing the (4-chloro-3-fluorophenyl)methanesulfonyl moiety into target molecules. It exhibits good stability under standard handling conditions, ensuring reliable performance in synthetic applications. The presence of both halogen atoms also allows for further functionalization, making it a useful intermediate in multistep synthesis. Proper storage in a cool, dry environment is recommended to maintain its integrity.

(4-chloro-3-fluorophenyl)methanesulfonyl chloride structure

1250404-82-0 structure

Product Name:(4-chloro-3-fluorophenyl)methanesulfonyl chloride

CAS No:1250404-82-0

MF:C₇H₅Cl₂FO₂S

MW:243.082802534103

CID:1006595

PubChem ID:53401428

Update Time:2025-05-28

(4-chloro-3-fluorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- (4-chloro-3-fluorophenyl)methanesulfonyl chloride
- 1250404-82-0
- AKOS011364058
- (4-CHLORO-3-FLUOROPHENYL)METHANESULFONYLCHLORIDE
- EN300-170168
- SCHEMBL20758769
- Benzenemethanesulfonyl chloride, 4-chloro-3-fluoro-
- CS-0236297
- MDL： MFCD11976100
- Inchi： 1S/C7H5Cl2FO2S/c8-6-2-1-5(3-7(6)10)4-13(9,11)12/h1-3H,4H2
- InChI Key： RIEHUQCOCRZIMY-UHFFFAOYSA-N
- SMILES： ClS(CC1C=CC(=C(C=1)F)Cl)(=O)=O

Computed Properties

Exact Mass: 241.9371341g/mol
Monoisotopic Mass: 241.9371341g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 42.5Å²

(4-chloro-3-fluorophenyl)methanesulfonyl chloride Pricemore >>

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